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Compound of Interest

Compound Name: (-)-Menthyloxyacetic acid

Cat. No.: B1586678

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical waste is a critical component of laboratory operations. This
document provides essential, immediate safety and logistical information for the proper
disposal of (-)-Menthyloxyacetic acid (CAS RN: 40248-63-3). Adherence to these procedures
will minimize risks and ensure compliance with environmental regulations.

Key Safety and Hazard Information

(-)-Menthyloxyacetic acid is classified as a hazardous substance, and proper handling is
crucial to prevent adverse health effects. Below is a summary of its key hazard information.
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Property Value Citation(s)

H315: Causes skin
irritation.H319: Causes serious

GHS Hazard Statements o [1]
eye irritation.H335: May cause

respiratory irritation.

Signal Word Warning [1]

Skin Irritant 2, Eye Irritant 2,
o Specific Target Organ Toxicity -
Hazard Classifications ) )
Single Exposure 3 (Respiratory

system)

Eyeshields, Gloves, Type

Personal Protective Equipment _
ABEK (EN14387) respirator

PPE

( ) filter.

Flash Point 113 °C (235.4 °F) - closed cup
Storage Temperature 2-8°C, sealed in a dry place. [1]

WGK (Water Hazard Class)

3 (highly hazardous to water)
Germany

Disposal Protocol

The following step-by-step protocol should be followed for the disposal of (-)-Menthyloxyacetic
acid. This procedure is designed to ensure the safety of laboratory personnel and compliance
with standard waste disposal regulations.

1. Personal Protective Equipment (PPE) and Safety Precautions:

« Before handling the chemical, ensure you are wearing the appropriate personal protective
equipment, including safety glasses with side shields or goggles, chemical-resistant gloves
(e.g., nitrile rubber), and a lab coat.

« If there is a risk of inhalation, especially with heated material or in a poorly ventilated area,
use a NIOSH-approved respirator with an appropriate cartridge.
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Work in a well-ventilated area, preferably within a chemical fume hood.[2]
. Waste Collection and Storage:

Collect waste (-)-Menthyloxyacetic acid in its original container or a clearly labeled,
compatible waste container. Do not mix it with other waste streams.

The waste container must be securely sealed and stored in a cool, dry, and well-ventilated
area, away from incompatible materials such as strong oxidizing agents.[1][3]

Ensure the container is properly labeled with the chemical name and associated hazards.
. Disposal Method:
Option 1: Licensed Professional Waste Disposal Service:

o The primary and recommended method of disposal is to contact a licensed professional
waste disposal service.[4] Offer surplus and non-recyclable solutions to a licensed
disposal company.[4]

o Provide the waste disposal service with a copy of the Safety Data Sheet (SDS) for (-)-
Menthyloxyacetic acid.

Option 2: Incineration (if permissible by local regulations and facility capabilities):

o In some cases, it may be permissible to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

[4]

o This procedure should only be carried out by trained personnel in a facility with the
appropriate equipment and permits.

. Emergency Procedures:

Spills: In the event of a spill, evacuate the area. For small spills, absorb the material with an
inert, non-combustible absorbent material (e.g., sand, earth, vermiculite). Place the absorbed
material into a suitable, labeled container for disposal. For large spills, contact your
institution's environmental health and safety (EHS) department immediately.
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o First Aid:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[5]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical attention if irritation develops.[5]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is
difficult, give oxygen. Seek medical attention.[2]

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[2]

Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of (-)-Menthyloxyacetic acid.
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Disposal Workflow for (-)-Menthyloxyacetic Acid

Start: Have (-)-Menthyloxyacetic Acid Waste

Step 1: Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

;

Step 2: Collect Waste in a
Labeled, Sealed Container

;

Step 3: Store Container in a
Cool, Dry, Ventilated Area

Consult Local Regulations &
Institutional Policies

Primary Route Alternative Route

( ) ( )

End: Waste Properly Disposed

Click to download full resolution via product page

Caption: Disposal workflow for (-)-Menthyloxyacetic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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